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Introduction

Actin dynamics are fundamental to a multitude of cellular processes, including cell motility,
morphogenesis, and intracellular transport. The intricate regulation of the actin cytoskeleton is
orchestrated by a host of actin-binding proteins. Among these, fascin 1 has emerged as a key
player, particularly in the formation of filopodia and other actin-based protrusions.
Dysregulation of fascin 1 is strongly implicated in cancer metastasis, making it a compelling
target for therapeutic intervention. BDP-13176 is a potent and specific small molecule inhibitor
of fascin 1, offering a powerful tool to dissect the role of fascin-mediated actin bundling in both
normal physiological processes and disease states.[1][2] These application notes provide
detailed protocols for utilizing BDP-13176 to study actin dynamics, along with relevant
guantitative data and visualizations of the underlying signaling pathways.

BDP-13176: A Potent Fascin 1 Inhibitor

BDP-13176 inhibits the actin-bundling activity of fascin 1 by binding to a hydrophobic cleft
between the first and second B-trefoil domains of the protein. This binding induces a
conformational change that distorts the primary actin-binding sites, thereby preventing the
cross-linking of actin filaments.

Quantitative Data for BDP-13176
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The following table summarizes the key in vitro binding and inhibitory concentrations of BDP-
13176 against fascin 1.

Parameter Value Reference
Dissociation Constant (Kd) 85-90 nM [1]
IC50 (Actin Bundling Inhibition) 240 nM [1]

Isothermal Titration
Calorimetry (ITC) Kd

50 nM

Signaling Pathway

The expression and activity of fascin 1 are regulated by various signaling pathways implicated
in cell migration and cancer progression. BDP-13176 acts downstream by directly inhibiting
fascin 1 function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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